Cas no 62101-23-9 (Chlorosulfurous acid, pentyl ester)

Chlorosulfurous acid, pentyl ester structure
62101-23-9 structure
Product Name:Chlorosulfurous acid, pentyl ester
CAS No:62101-23-9
MF:C5H11ClO2S
MW:170.657639741898
CID:458049
PubChem ID:71389966
Update Time:2025-04-19

Chlorosulfurous acid, pentyl ester Chemical and Physical Properties

Names and Identifiers

    • Chlorosulfurous acid, pentyl ester
    • 1-chlorosulfinyloxypentane
    • pentylchlorosulfite
    • DTXSID30811909
    • SCHEMBL5849913
    • 62101-23-9
    • Pentyl sulfurochloridoite
    • Inchi: 1S/C5H11ClO2S/c1-2-3-4-5-8-9(6)7/h2-5H2,1H3
    • InChI Key: JFKAOBVXROFNLH-UHFFFAOYSA-N
    • SMILES: ClS(=O)OCCCCC

Computed Properties

  • Exact Mass: 170.01693
  • Monoisotopic Mass: 170.0168285g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 5
  • Complexity: 87
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 45.5Ų

Experimental Properties

  • PSA: 26.3
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